Gallium trichloride
Overview
Description
Gallium trichloride appears as colorless needles. Used as a raw material in the production of metallic gallium and in the processing of mono crystal semiconductor compounds. (EPA, 1998)
Mechanism of Action
Target of Action
Gallium trichloride primarily targets bacterial iron metabolism . It substitutes for iron when taken up by bacteria , disrupting the normal functioning of key iron-dependent bacterial enzymes .
Mode of Action
This compound interacts with its targets by substituting for iron in bacterial cells . This substitution inhibits key iron-dependent bacterial enzymes, leading to an increase in bacterial sensitivity to oxidants .
Biochemical Pathways
This compound affects the biochemical pathways related to bacterial iron metabolism . By substituting for iron, it disrupts the normal functioning of iron-dependent enzymes, which play crucial roles in various biochemical pathways within the bacteria . This disruption leads to increased bacterial sensitivity to oxidants .
Pharmacokinetics
The compound’s molecular weight is 176082 , which may influence its absorption and distribution within the body
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of key iron-dependent bacterial enzymes and an increase in bacterial sensitivity to oxidants . These effects can lead to the inhibition of bacterial growth, as observed in sputum samples from patients with cystic fibrosis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s effectiveness as a solvent for oxidative metal recycling is enhanced in a supercritical fluid environment due to significantly lower viscosity in the reaction media . The environmental impact of this compound, particularly its potential ecological risks, needs to be carefully considered given its increasing use in various industries .
Biochemical Analysis
Biochemical Properties
Gallium trichloride has been found to interact with various enzymes, proteins, and other biomolecules. For instance, it has been used in combination with γ-radiation and doxorubicin against Ehrlich carcinoma in female mice . The nature of these interactions is complex and often involves changes in the antioxidant state of the organism .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, it has been observed to induce a significant increase in malondialdehyde content, a marker of oxidative stress, and a decrease in the antioxidant state .
Molecular Mechanism
The molecular mechanism of action of this compound is multifaceted. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been observed to induce apoptosis in cancer cells .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is still being researched .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . High doses can lead to toxic or adverse effects, while lower doses can have therapeutic effects .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors, and can affect metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are complex processes that involve various transporters or binding proteins .
Subcellular Localization
It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
trichlorogallane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Ga/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPWPDUACHOATKO-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Ga](Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3Ga, GaCl3 |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
| Source | CAMEO Chemicals | |
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| Record name | gallium trichloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Gallium_trichloride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8031360 |
Source
|
| Record name | Gallium trichloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8031360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Gallium trichloride appears as colorless needles. Used as a raw material in the production of metallic gallium and in the processing of mono crystal semiconductor compounds. (EPA, 1998), Other Solid, Hygroscopic solid; Soluble in water; [Merck Index] White crystalline solid; [MSDSonline] |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
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| Record name | Gallium chloride (GaCl3) | |
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Boiling Point |
394 °F at 760 mmHg (EPA, 1998), 201 °C |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | GALLIUM TRICHLORIDE | |
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Solubility |
Sol in benzene, carbon tetrachloride, and carbon disulfide., In water, >800 g/l, temp not specified |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
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Density |
2.47 at 77 °F (EPA, 1998) - Denser than water; will sink, 2.47, Density: 2.36 @ 80 °C/80 deg (Liquid); Deliquescent |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/5015 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | GALLIUM TRICHLORIDE | |
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Vapor Pressure |
0.38 [mmHg], 0.38 mm Hg @ 25 °C |
Source
|
| Record name | Gallium trichloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Mechanism of Action |
There are no reports of any evidence for the presence of a homeostatic mechanism for gallium in mammals. |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6445 | |
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Color/Form |
Colorless needles or glassy solid | |
CAS No. |
13450-90-3 |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
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| URL | https://cameochemicals.noaa.gov/chemical/5015 | |
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Melting Point |
172 °F (EPA, 1998), 77.9 °C, MP: 44.4 °C /Hydrate/ |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
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| Record name | GALLIUM TRICHLORIDE | |
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Q1: What is the molecular formula and weight of gallium trichloride?
A1: this compound is represented by the molecular formula GaCl3 and has a molecular weight of 176.08 g/mol.
Q2: How does the dimeric structure of this compound affect its properties?
A3: The presence of dimers significantly influences this compound's physical properties, such as its melting point (77.9 °C) and boiling point (201 °C). [] The dimer dissociation mechanism plays a critical role in understanding its behavior in different solvents and at various temperatures. []
Q3: What spectroscopic techniques are used to characterize this compound?
A4: Various spectroscopic methods are employed to characterize this compound, including Raman spectroscopy, infrared (IR) spectroscopy, nuclear quadrupole resonance (NQR) spectroscopy, and high-energy X-ray diffraction. [, , , ] These techniques provide insights into the vibrational modes, molecular structure, and electronic environment of this compound in different phases and complexes.
Q4: Why is this compound considered a strong Lewis acid?
A4: Gallium, being a Group 13 element, has an electron deficiency in its outer shell, making GaCl3 a potent electron-pair acceptor, hence a strong Lewis acid.
Q5: How does this compound interact with Lewis bases?
A6: this compound forms adducts with various Lewis bases, including amines, ethers, and thioethers. [, , , ] The strength of these interactions is influenced by the donor ability of the Lewis base and the halides attached to gallium. []
Q6: What are the typical reactions catalyzed by this compound?
A7: this compound is an efficient catalyst for a range of organic reactions, including Friedel-Crafts alkylations and acylations, polymerization of α-methylstyrene [], acetalation, esterification, and various organic transformations. []
Q7: How does the structure of this compound relate to its catalytic activity?
A8: The dimeric structure of Ga2Cl6 plays a crucial role in its Lewis acidity and catalytic activity. The dissociation of the dimer into monomeric GaCl3 units is often a key step in its catalytic cycle, enabling it to activate substrates and facilitate various transformations. []
Q8: How does this compound facilitate metal recycling?
A9: Molten and supercritical this compound has shown promise as a solvent for oxidative metal recycling. Its effectiveness is attributed to its ability to dissolve a wide range of metals, including rare-earth metals, platinum group metals, and chalcogens. [] This dissolution process is thought to involve the oxidation of the metal by GaCl3, followed by the formation of soluble metal chloride complexes.
Q9: How does the use of supercritical this compound enhance metal recycling?
A10: Supercritical this compound offers significant advantages for metal recycling due to its lower viscosity compared to the molten state, leading to enhanced mass transfer and reaction kinetics. [, ] Additionally, the tunable molecular geometry of GaCl3 under supercritical conditions allows for the selective dissolution of specific metals. []
Q10: Are there any environmental concerns related to the use of this compound in metal recycling?
A11: While this compound exhibits potential in metal recycling, addressing its environmental impact is crucial. This includes investigating its ecotoxicological effects and developing efficient recycling and waste management strategies to minimize any potential negative impacts. []
Q11: How is computational chemistry used to study this compound and its reactions?
A12: Computational methods like Density Functional Theory (DFT) are vital in studying this compound. They help researchers investigate reaction mechanisms, predict reaction outcomes, understand the dimer dissociation process, and explore the electronic properties of GaCl3 complexes. []
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